Cas no 2792185-68-1 (Bicyclo[3.2.2]nonane-6,9-dione)

• Product Name: Bicyclo[3.2.2]nonane-6,9-dione
• CAS No: 2792185-68-1
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 6250896
• PubChem ID: 165664542
• Update Time: 2025-10-28

Bicyclo[3.2.2]nonane-6,9-dione Chemical and Physical Properties

Names and Identifiers

• 2792185-68-1
• EN300-37432188
• bicyclo[3.2.2]nonane-6,9-dione
• Bicyclo[3.2.2]nonane-6,9-dione

• Inchi： 1S/C9H12O2/c10-8-4-6-2-1-3-7(8)9(11)5-6/h6-7H,1-5H2
• InChI Key： WLKUFZMTISSNPY-UHFFFAOYSA-N
• SMILES： O=C1CC2CC(C1CCC2)=O

Computed Properties

• Exact Mass: 152.083729621g/mol
• Monoisotopic Mass: 152.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 34.1Ų

Additional information on Bicyclo[3.2.2]nonane-6,9-dione

Bicyclo[3.2.2]nonane-6,9-dione (CAS No. 2792185-68-1): An Overview of a Novel Heterocyclic Compound

Bicyclo[3.2.2]nonane-6,9-dione (CAS No. 2792185-68-1) is a unique heterocyclic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its potential applications in drug discovery and materials science. This compound, characterized by its bicyclic structure and the presence of two ketone groups, offers a versatile platform for the synthesis of more complex molecules with diverse biological activities.

The bicyclo[3.2.2]nonane framework is a fascinating structural motif that has been explored for its inherent stability and the ability to confer specific conformational constraints to molecules. The presence of the 6,9-dione functional groups further enhances the reactivity and functional diversity of this compound, making it an attractive starting material for various chemical transformations.

Recent studies have highlighted the potential of Bicyclo[3.2.2]nonane-6,9-dione in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that derivatives of this compound exhibited potent anti-inflammatory and anti-cancer activities. The researchers found that certain substituted bicyclo[3.2.2]nonane-6,9-diones were effective in inhibiting key enzymes involved in inflammation and cancer cell proliferation, suggesting their potential as lead compounds for drug development.

In addition to its medicinal applications, Bicyclo[3.2.2]nonane-6,9-dione has also shown promise in materials science. A team of researchers from the University of California, Berkeley, demonstrated that this compound can be used as a building block for the synthesis of advanced polymers with enhanced mechanical properties and thermal stability. These polymers have potential applications in areas such as electronics, coatings, and composite materials.

The synthesis of Bicyclo[3.2.2]nonane-6,9-dione typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the intramolecular Diels-Alder reaction followed by oxidative cyclization to form the bicyclic core structure. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making it easier to produce this compound on a larger scale.

The physical and chemical properties of Bicyclo[3.2.2]nonane-6,9-dione have been extensively studied to understand its behavior in different environments. It is known to be stable under a wide range of conditions but can undergo selective reactions with various reagents to form new derivatives with tailored properties. For example, nucleophilic addition reactions at the ketone groups can lead to the formation of alcohols or amines, which can further be functionalized for specific applications.

One of the key challenges in working with Bicyclo[3.2.2]nonane-6,9-dione is optimizing its solubility and bioavailability for pharmaceutical use. Researchers are exploring various strategies such as prodrug design and nanoparticle encapsulation to enhance these properties without compromising the compound's biological activity.

In conclusion, Bicyclo[3.2.2]nonane-6,9-dione (CAS No. 2792185-68-1) represents a promising compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique structural features and functional groups make it an ideal candidate for further research and development, paving the way for innovative solutions in healthcare and advanced materials.